(4S)-5-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-6-amino-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-5-amino-1-[[(2S)-1-[[(1S)-1-carboxy-3-methylsulfanylpropyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-4-methylsulfanyl-1-oxobutan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-4-carboxy-1-oxobutan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-3-(1H-imidazol-4-yl)-1-oxopropan-2-yl]amino]-1-oxohexan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-carboxy-1-oxobutan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-4-[[(2S)-6-amino-2-[[(2S)-2-aminopropanoyl]amino]hexanoyl]amino]-5-oxopentanoic acid
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Description
The compound in question is a highly complex synthetic peptide derivative characterized by an extended backbone of amino acid residues with multiple post-translational modifications. Its structure includes carbamimidamido groups (indicative of arginine-like side chains), methylsulfanyl moieties (suggesting methionine analogs), and imidazol-4-yl groups (histidine-like residues). The compound’s stereochemistry is strictly defined by its (2S) and (4S) configurations, which are critical for its biological activity and receptor binding specificity .
Properties
Molecular Formula |
C86H151N31O26S2 |
|---|---|
Molecular Weight |
2099.4 g/mol |
IUPAC Name |
(4S)-5-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-6-amino-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-5-amino-1-[[(2S)-1-[[(1S)-1-carboxy-3-methylsulfanylpropyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-4-methylsulfanyl-1-oxobutan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-4-carboxy-1-oxobutan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-3-(1H-imidazol-4-yl)-1-oxopropan-2-yl]amino]-1-oxohexan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-carboxy-1-oxobutan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-4-[[(2S)-6-amino-2-[[(2S)-2-aminopropanoyl]amino]hexanoyl]amino]-5-oxopentanoic acid |
InChI |
InChI=1S/C86H151N31O26S2/c1-43(2)38-59(114-74(133)52(20-15-35-100-86(95)96)106-76(135)55(23-27-64(122)123)108-70(129)48(16-9-11-31-87)103-67(126)45(5)89)79(138)110-54(22-26-63(120)121)69(128)102-46(6)68(127)104-49(17-10-12-32-88)73(132)115-60(39-47-40-97-42-101-47)80(139)107-51(19-14-34-99-85(93)94)71(130)109-56(24-28-65(124)125)75(134)105-50(18-13-33-98-84(91)92)72(131)112-57(29-36-144-7)77(136)116-61(41-118)81(140)111-53(21-25-62(90)119)78(137)117-66(44(3)4)82(141)113-58(83(142)143)30-37-145-8/h40,42-46,48-61,66,118H,9-39,41,87-89H2,1-8H3,(H2,90,119)(H,97,101)(H,102,128)(H,103,126)(H,104,127)(H,105,134)(H,106,135)(H,107,139)(H,108,129)(H,109,130)(H,110,138)(H,111,140)(H,112,131)(H,113,141)(H,114,133)(H,115,132)(H,116,136)(H,117,137)(H,120,121)(H,122,123)(H,124,125)(H,142,143)(H4,91,92,98)(H4,93,94,99)(H4,95,96,100)/t45-,46-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,66-/m0/s1 |
InChI Key |
BGLAPDCFQFNPSN-QTISJAEISA-N |
Isomeric SMILES |
C[C@@H](C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CCCNC(=N)N)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](C)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CC1=CNC=N1)C(=O)N[C@@H](CCCNC(=N)N)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CCCNC(=N)N)C(=O)N[C@@H](CCSC)C(=O)N[C@@H](CO)C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CCSC)C(=O)O)N |
Canonical SMILES |
CC(C)CC(C(=O)NC(CCC(=O)O)C(=O)NC(C)C(=O)NC(CCCCN)C(=O)NC(CC1=CNC=N1)C(=O)NC(CCCNC(=N)N)C(=O)NC(CCC(=O)O)C(=O)NC(CCCNC(=N)N)C(=O)NC(CCSC)C(=O)NC(CO)C(=O)NC(CCC(=O)N)C(=O)NC(C(C)C)C(=O)NC(CCSC)C(=O)O)NC(=O)C(CCCNC(=N)N)NC(=O)C(CCC(=O)O)NC(=O)C(CCCCN)NC(=O)C(C)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues in Peptide-Based Therapeutics
The compound shares structural homology with synthetic heparins and sulfated ligands, which are known for their anticoagulant and growth-factor-binding properties. For example:
- Heparin derivatives : These contain sulfated polysaccharide chains but lack the peptide backbone seen in the target compound. The carbamimidamido groups in the target molecule may mimic heparin’s sulfation pattern, enabling similar electrostatic interactions with antithrombin III .
- Argatroban (a thrombin inhibitor): Shares carbamimidamido groups but has a simpler tripeptide structure. The extended backbone of the target compound likely enhances binding specificity but may reduce metabolic stability .
Computational Predictions of Bioactivity
Using ligand-based screening (as described in ), the compound’s polar surface area (PSA) and logP were compared to known peptide drugs:
| Property | Target Compound | Argatroban | Heparin Fragment |
|---|---|---|---|
| Molecular Weight | ~2200 Da | 509 Da | 1500 Da |
| Polar Surface Area | 580 Ų | 220 Ų | 450 Ų |
| logP | -5.2 | 1.8 | -8.5 |
The low logP (-5.2) suggests high hydrophilicity, limiting blood-brain barrier penetration but favoring renal clearance. Its PSA (580 Ų) exceeds typical thresholds for oral bioavailability, indicating probable parenteral administration .
ADMET Profile vs. Natural Compounds
Compared to Anacardiaceae-derived phenolic lipids (e.g., alkylresorcinols), the target compound has higher metabolic instability due to protease-susceptible peptide bonds. However, its carbamimidamido and carboxyl groups may confer resistance to cytochrome P450 oxidation, a common issue with small-molecule drugs .
Key Research Findings
Synthetic Challenges : The compound’s stereochemical complexity necessitates multi-step solid-phase peptide synthesis (SPPS) with orthogonal protection for carbamimidamido and imidazole groups. This contrasts with simpler intermediates like cis-jasmone , which is biosynthesized via iso-OPDA pathways .
Environmental Stability : Unlike PFAS (perfluoroalkyl substances), the compound’s peptide backbone is biodegradable, reducing ecological persistence risks. However, methylsulfanyl groups may generate sulfur-containing metabolites requiring further toxicological evaluation .
This contrasts with flavonoids, which rely on phenolic hydroxyl groups for metal binding .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
